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Compound of Interest

Compound Name: NCGC00262650

Cat. No.: B11829163

A detailed guide for researchers, scientists, and drug development professionals on the target
engagement of NCGC00262650, an inhibitor of the Plasmodium falciparum AMA1-RON2
interaction and human c-Src tyrosine kinase.

NCGC00262650 has emerged as a molecule of interest due to its dual inhibitory action against
two distinct and significant biological targets: the apical membrane antigen 1 (AMA1) and
rhoptry neck protein 2 (RONZ2) interaction essential for malaria parasite invasion, and the
human proto-oncogene c-Src tyrosine kinase, a key regulator of various cellular processes.
This guide provides a comparative analysis of NCGC00262650's target engagement,
supported by experimental data and detailed methodologies, to aid researchers in evaluating
its potential applications.

Comparative Analysis of Target Engagement

To provide a clear perspective on the efficacy of NCGC00262650, its performance is compared
with other known inhibitors of its respective targets. The following tables summarize the
available quantitative data.

AMA1-RON2 Interaction Inhibition

The interaction between AMAL on the merozoite surface and RON2 inserted into the red blood
cell membrane is a critical step for the invasion of red blood cells by the malaria parasite,
Plasmodium falciparum. NCGC00262650 has been identified as an inhibitor of this protein-
protein interaction.
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Compound/Pe
) Assay Type Target/Process IC50 Reference
ptide
P. falciparum
Merozoite merozoite entry
NCGC00262650 _ _ 9.8 uM [1][2]
Invasion Assay into red blood
cells
i AlphaScreen AMA1-RON2
R1 Peptide ) ~0.7 uM [1]
Assay Interaction
Unlabeled AlphaScreen AMA1-RON2
: : ~0.1uM [1]
RONZ2L Peptide Assay Interaction

c-Src Tyrosine Kinase Inhibition

c-Src is a non-receptor tyrosine kinase that plays a pivotal role in cell proliferation,

differentiation, survival, and migration. Dysregulation of c-Src activity is implicated in the

progression of various cancers. NCGC00262650 also demonstrates inhibitory activity against

this kinase.
Compound Assay Type Target IC50 Reference
- c-Src Tyrosine Data not
NCGC00262650  Not Specified ] ] [1]
Kinase available
o Cell-free Kinase
Dasatinib c-Src 0.8 nM [3][4]
Assay
Saracatinib Cell-free Kinase
c-Src 2.7nM [31[4]
(AZD0530) Assay
Bosutinib (SKI- Cell-free Kinase
c-Src 1.2 nM [4115]

606)

Assay

Signaling Pathways and Experimental Workflows

Visual representations of the targeted signaling pathways and experimental workflows provide

a clearer understanding of the mechanisms of action and the methods used for validation.
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Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dual-Target Engagement of NCGC00262650: A
Comparative Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11829163#validation-of-ncgc00262650-s-target-
engagement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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